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Compound of Interest

Compound Name: AGI-14100

Cat. No.: B15137018

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the proper handling and
disposal of AGI-14100, a potent and selective inhibitor of mutant isocitrate dehydrogenase 1
(IDH1). Adherence to these procedures is essential to ensure laboratory safety and
environmental protection.

Chemical and Physical Properties

The following table summarizes the known quantitative data for AGI-14100. It is important to
note that many physical properties have not been fully characterized.
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Property

Value

Reference

Molecular Formula

C29H22CIF4N503

[1](21[3]

Molecular Weight 599.971 g/mol [11[2][3]
CAS Number 1448346-43-7 [1][2]
Appearance Solid [2]

Storage Conditions

2 years at -20°C (Powder) 6
months at -80°C (in solvent) 2
weeks at 4°C (in DMSO)

[1]

Melting/Freezing Point

No data available

[2]

Boiling Point/Range

No data available

[2]

Flash Point No data available [2]
Solubility No data available

- Stable under recommended
Stability [2]

storage conditions.

Immediate Safety and Handling Precautions

AGI-14100 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[2]. All personnel must adhere to the following personal protective equipment (PPE) and
handling guidelines:

» Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure an
accessible safety shower and eye wash station are present[2].

o Eye Protection: Wear safety goggles with side-shields[2].
e Hand Protection: Wear protective gloves[2].

o Skin and Body Protection: Wear impervious clothing[2].
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o Respiratory Protection: Use a suitable respirator, especially where dust or aerosols may be
generated[2].

e Handling: Avoid inhalation, and contact with eyes and skin. Prevent the formation of dust and
aerosols. Do not eat, drink, or smoke when using this product[2].

Proper Disposal Procedures

The primary directive for the disposal of AGI-14100 is to avoid release to the environment[2].
Due to its high aquatic toxicity, all waste containing this compound must be managed as
hazardous waste.

Step-by-Step Disposal Protocol:

o Waste Collection:

o Collect all AGI-14100 waste, including unused product, contaminated consumables (e.g.,
pipette tips, vials, gloves), and spillage cleanup materials, in a designated, clearly labeled,
and sealed hazardous waste container.

o Do not mix with incompatible materials such as strong acids, strong alkalis, or strong
oxidizing/reducing agents[2].

e Spill Management:

o

In case of a spill, evacuate personnel to a safe area[2].
o Wear full personal protective equipment[2].

o Absorb solutions with a finely-powdered, liquid-binding material (e.g., diatomite, universal
binders)[2].

o For solid spills, carefully collect the material to avoid dust generation.

o Collect all spillage and contaminated materials and place them in the designated
hazardous waste container[2].

o Prevent the spilled product from entering drains or water courses[2].
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» Final Disposal:

o Dispose of the sealed hazardous waste container through an approved and licensed
waste disposal plant[2].

o Follow all local, state, and federal regulations for hazardous chemical waste disposal.

o Do not dispose of AGI-14100 down the drain or in general laboratory trash.

Biological Pathway and Experimental Workflow

AGI-14100 is a selective inhibitor of the mutant IDH1 enzyme, which is found in certain
cancers. The mutant enzyme gains a new function, converting a-ketoglutarate (a-KG) to 2-
hydroxyglutarate (2-HG), an oncometabolite. AGI-14100 allosterically inhibits the mutant IDH1,
blocking the production of 2-HG.

Therapeutic Intervention

Cancer Cell with Mutant IDH1

Produces

alpha-KG Mutant_IDH1 (Oncometabohte) 2-HG

Normal Cell Metabolism

_ _ \ Produces
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Click to download full resolution via product page
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Caption: Mechanism of AGI-14100 action on mutant IDH1.
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Caption: AGI-14100 hazardous waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for AGI-
14100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137018#agi-14100-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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